3-Amino-4-(2-methylphenyl)butanoic acid hydrochloride

• IUPAC Name: 3-amino-4-(2-methylphenyl)butanoic acid;hydrochloride
• InChI: InChI=1S/C11H15NO2.ClH/c1-8-4-2-3-5-9(8)6-10(12)7-11(13)14;/h2-5,10H,6-7,12H2,1H3,(H,13,14);1H
• InChI Key: WQUTWBVBKSYCPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CC(CC(=O)O)N.Cl
• Molecular Formula: C11H16ClNO2
• Molecular Weight: 229.70 g/mol

Description

3-Amino-4-(2-methylphenyl)butanoic acid hydrochloride is a hydrochloride salt of an amino acid derivative. This compound is known for its applications in pharmaceutical research and development due to its unique chemical properties and potential therapeutic benefits.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Amino-4-(2-methylphenyl)butanoic acid hydrochloride typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 2-methylbenzaldehyde and malonic acid.

Formation of Intermediate: The initial step involves the condensation of 2-methylbenzaldehyde with malonic acid in the presence of a base, such as sodium ethoxide, to form an intermediate compound.

Reduction: The intermediate is then subjected to reduction using a reducing agent like lithium aluminum hydride to yield the corresponding alcohol.

Amination: The alcohol is then converted to the amine through a reaction with ammonia or an amine source under suitable conditions.

Hydrochloride Formation: Finally, the amine is treated with hydrochloric acid to form the hydrochloride salt of 3-Amino-4-(2-methylphenyl)butanoic acid.

Industrial Production Methods: Industrial production methods for this compound often involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification systems to ensure high yield and purity.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, typically using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using agents such as sodium borohydride or lithium aluminum hydride to yield alcohols or amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amino group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide, acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, anhydrous conditions.

Substitution: Nucleophiles like halides, under conditions such as heating or the presence of catalysts.

Major Products:

Oxidation: Ketones, carboxylic acids.

Reduction: Alcohols, amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-Amino-4-(2-methylphenyl)butanoic acid hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound is studied for its potential effects on biological systems, including its interaction with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the synthesis of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Amino-4-(2-methylphenyl)butanoic acid hydrochloride involves its interaction with specific molecular targets in biological systems. It may act on enzymes or receptors, modulating their activity and leading to various physiological effects. The exact pathways and targets are subject to ongoing research, aiming to elucidate its potential therapeutic benefits.

Similar Compounds:

• 3-Amino-4-(3-methylphenyl)butanoic acid hydrochloride
• 3-Amino-4-(4-methylphenyl)butanoic acid hydrochloride
• 3-Amino-4-(2-chlorophenyl)butanoic acid hydrochloride

Comparison: Compared to its analogs, this compound exhibits unique properties due to the position of the methyl group on the phenyl ring. This positional difference can influence its reactivity, binding affinity to biological targets, and overall pharmacological profile. Its uniqueness lies in its specific interaction with molecular targets, which may result in distinct therapeutic effects.

This detailed overview provides a comprehensive understanding of this compound, covering its synthesis, reactions, applications, mechanism of action, and comparison with similar compounds